N-(2,4-dimethoxyphenyl)-1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H28N4O4/c1-31-18-8-9-21(23(16-18)33-3)26-25(30)17-12-14-29(15-13-17)24-11-10-20(27-28-24)19-6-4-5-7-22(19)32-2/h4-11,16-17H,12-15H2,1-3H3,(H,26,30)
• InChI Key: CFPJLFYHFFZYGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CC=CC=C4OC)OC
• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol
• CAS No.: 1105232-65-2

Description

N-(2,4-dimethoxyphenyl)-1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H28N4O4 and its molecular weight is 448.523. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Novel Compounds

• Synthesis of Novel Heterocyclic Compounds : Research has led to the synthesis of new heterocyclic compounds derived from visnaginone and khellinone, showing anti-inflammatory and analgesic activities. These compounds inhibit cyclooxygenase-1/2 (COX-1/2) with significant selectivity and potency (Abu‐Hashem et al., 2020).

• Molecular Interaction Studies : A study on the molecular interactions of a specific antagonist with the CB1 cannabinoid receptor provides insights into the structural and functional aspects of receptor-ligand interactions, which could be relevant for understanding the mechanism of action of complex molecules (Shim et al., 2002).

• Antitubercular and Antibacterial Activities : Novel carboxamide derivatives have been synthesized, showing potent antitubercular and antibacterial activities. This indicates the potential of such compounds in medical research and drug development (Bodige et al., 2020).

Synthetic Methods and Chemical Analysis

• Novel Synthetic Routes : Research has explored new synthetic routes for creating aromatic polyamides with specific functionalities, demonstrating the versatility of synthetic chemistry in producing complex molecules with potential electronic and photoluminescent properties (Chang & Liou, 2008).

• Structural and Electronic Properties : Studies on the structural and electronic properties of anticonvulsant drugs have provided detailed insights into the molecular basis of their activity, which could guide the design of new therapeutic agents (Georges et al., 1989).